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Compound of Interest

Compound Name: Ethylenebis(chloroformate)

Cat. No.: B089590 Get Quote

Essential Safety and Handling Guide for
Ethylenebis(chloroformate)
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Ethylenebis(chloroformate) in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

CAS Number: 124-05-0

EC Number: 204-674-9

Molecular Formula: C4H4Cl2O4

Hazard Summary: Ethylenebis(chloroformate) is a hazardous chemical that is harmful if

swallowed and causes severe skin burns and eye damage.[1][2] It is crucial to handle this

substance with appropriate personal protective equipment in a well-ventilated area.[1] Thermal

decomposition can release toxic and corrosive gases, such as carbon oxides and phosgene.[1]
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Adherence to the following PPE guidelines is mandatory to ensure personal safety when

handling Ethylenebis(chloroformate).

PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield is also

recommended.

Protects against splashes and

vapors that can cause severe

eye damage.[1]

Skin Protection

Chemical-resistant gloves

(consult manufacturer's

specifications for compatibility)

and protective clothing.

Prevents skin contact which

can cause severe burns.[1][2]

Respiratory Protection

NIOSH/MSHA approved

respirator should be worn if

exposure limits are exceeded

or irritation occurs. For high

concentrations, a positive-

pressure supplied-air respirator

may be necessary. A type

ABEK (EN14387) respirator

filter is recommended for

similar chloroformate

compounds.

Protects against inhalation of

harmful vapors.[1]

Operational Plan: Step-by-Step Handling Procedure
Proper handling procedures are critical to minimize the risk of exposure and accidents. The

following workflow outlines the necessary steps for the safe handling of

Ethylenebis(chloroformate).
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Workflow for Safe Handling of Ethylenebis(chloroformate)

Preparation Handling Post-Handling Disposal

1. Don Appropriate PPE 2. Prepare Well-Ventilated Work Area 3. Assemble All Necessary Equipment 4. Carefully Transfer Chemical 5. Perform Experimental Procedure 6. Decontaminate Work Surfaces 7. Doff PPE Correctly 8. Segregate and Label Hazardous Waste 9. Arrange for Licensed Waste Disposal

Click to download full resolution via product page

Safe Handling Workflow Diagram

Experimental Protocol for Handling:

Preparation:

Before handling, ensure all required PPE is available and in good condition.

Work should be conducted in a chemical fume hood or a well-ventilated laboratory.[1]

Have all necessary equipment, including spill containment materials, readily accessible.

Handling:

When transferring Ethylenebis(chloroformate), avoid splashing and the generation of

aerosols.

Keep the container tightly closed when not in use.[1]

Avoid contact with incompatible materials such as bases and water.[1]

Post-Handling:

After the procedure is complete, decontaminate all work surfaces with soap and water.[3]

Remove PPE carefully to avoid contaminating yourself.

Wash hands thoroughly after handling the chemical.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b089590?utm_src=pdf-body-img
https://datasheets.scbt.com/sds/aghs/en/sc-235089.pdf
https://www.benchchem.com/product/b089590?utm_src=pdf-body
https://datasheets.scbt.com/sds/aghs/en/sc-235089.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-235089.pdf
https://research.uga.edu/docs/CSP1500/Ethylchloroformate-541-41-3.docx
https://www.cdhfinechemical.com/images/product/msds/37_746426159_ETHYLCHLOROFORMATE-CASNO-541-41-3-MSDS(3).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage and Disposal Plans
Storage:

Store Ethylenebis(chloroformate) in a cool, dry, and well-ventilated area, at a

recommended temperature of 4°C.[1]

Keep containers tightly closed to protect from moisture, as the substance can react with it.[1]

Be aware that this chemical may form explosive peroxides.[1]

Store away from incompatible materials like bases and water.[1]

Disposal Plan: While specific disposal instructions for Ethylenebis(chloroformate) are not

readily available, the following general procedure for chloroformates should be followed:

Waste Collection:

Collect surplus and non-recyclable solutions in a designated, labeled, and sealed

container for hazardous waste.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal Method:

Dispose of the chemical waste through a licensed disposal company.[4]

It is recommended to burn the waste in a chemical incinerator equipped with an

afterburner and scrubber.[4]

Contaminated packaging should be disposed of as unused product.[4]

Always follow local, regional, and national regulations for hazardous waste disposal.

First Aid Procedures:

Inhalation: Remove the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][2]
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Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with soap and plenty of water. Seek immediate medical attention.[1][2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[1][2]

Ingestion: Clean the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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